(4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
Overview
Description
(4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid, also known as 4S-DMTCA, is a type of carboxylic acid that has been studied for its potential applications in the scientific field. 4S-DMTCA is found to have a wide range of biological and chemical effects, which makes it an attractive molecule for research.
Scientific Research Applications
Synthesis and Stereochemical Studies
The compound has been utilized in the synthesis of various stereochemically complex structures. For instance, its reaction with alkyl and aryl isothiocyanates leads to the formation of bicyclic thiohydantoins, offering insights into stereochemical configurations (Györgydeák et al., 1996).
Stability Studies
Investigations on the stability of derivatives of this compound, particularly under varying conditions, have provided insights into its potential degradation pathways and stability profiles (Adriaens et al., 1978).
Endogenous Alkaloids Research
Research into endogenous alkaloids has involved this compound, focusing on stereochemically pure forms and their structural elucidation, contributing significantly to understanding the compound's molecular configurations (Bringmann et al., 2000).
Chemical Behavior in Solution
Studies on thiazolidine-2,4-dicarboxylic acid, a related compound, have shed light on its behavior in solution, including epimerization mechanisms and reactions with other chemicals, thereby enhancing the understanding of its chemical properties (Refouvelet et al., 1994).
Intermolecular Cycloaddition Research
The compound has been used in studying intermolecular cycloaddition reactions, particularly in the generation of complex heterocyclic structures like pyrrolo[1,2-c]thiazoles, which are important in various synthetic applications (Cardoso et al., 2006).
Potential Therapeutic Applications
Research has also explored its potential therapeutic applications, particularly in geriatric medicine, where its combination with other compounds like folic acid has shown promising results in revitalizing age-related biochemical variables in blood and tissues (Weber et al., 1982).
Structural Analysis and Characterization
Extensive structural analysis and characterization have been conducted on various derivatives of this compound, contributing to a deeper understanding of its molecular structure and properties, as evidenced in research focusing on its crystal structure (Bell et al., 1994).
properties
IUPAC Name |
(4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S/c1-6(2)4(5(8)9)7-3-10-6/h4,7H,3H2,1-2H3,(H,8,9)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQQFSDIECYOQV-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(NCS1)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H](NCS1)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30384704 |
Source
|
| Record name | (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30384704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | |
CAS RN |
22916-26-3 |
Source
|
| Record name | (4S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30384704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | D-5,5-Dimethylthiazolidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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